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Compound of Interest

Compound Name: 4-Amino-4-methylpentan-2-ol

CAS No.: 4404-98-2

Cat. No.: B1295098

Get Quote

Chemical Identity & Physiochemical Profile
Before handling, verify the identity of your material.[1][2] Confusion with 4-Methyl-2-pentanol

(MIBC) or Diacetone alcohol is a common error that can lead to reaction failure or safety

incidents.[1][2]
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Property Specification Notes for Researchers

Chemical Name 4-Amino-4-methylpentan-2-ol

Also known as Diacetone

alcohol amine (derivative).[1]

[2]

CAS Number 4404-98-2
CRITICAL: Do not confuse

with 108-11-2 (MIBC).[1][2]

Molecular Formula C₆H₁₅NO MW: 117.19 g/mol

Structure
Sterically hindered primary

amine

The amine is attached to a

tertiary carbon, reducing

nucleophilicity but maintaining

basicity.[2]

Physical State
Viscous Liquid / Low-Melting

Solid

High solubility in water

(approx. 210 g/L).[1][2][3]

Basicity Basic (Amine functionality)
Reacts exothermically with

acids.[1][2]

Safety Assessment (HSE Profile)
Expert Insight: While specific toxicological data for this isomer is sparse, its functional groups

(amino + hydroxyl) dictate its hazard profile.[1][2] Treat it as a Corrosive/Irritant until proven

otherwise.[1][2]

Hazard Logic (The "Why")[2]
Amine Group (-NH₂): Responsible for high pH and potential tissue damage (chemical burns).

[1][2] It is the primary site for "air sensitivity" (CO₂ absorption).[1][2]

Hydroxyl Group (-OH): Increases polarity and water solubility, facilitating rapid skin

absorption.[1][2]

Steric Hindrance: While the methyl groups at position 4 reduce the rate of some reactions,

they do not prevent acid-base neutralization or carbamate formation.[1][2]
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GHS Classification (Inferred High-Risk)[1][2]
H314/H315: Causes skin irritation/burns.[1][2]

H319: Causes serious eye irritation.[1][2][4]

H335: May cause respiratory irritation (amine vapors).[1][2]

Storage Protocols: The "Zero-Atmosphere"
Standard
The primary degradation pathway for 4-Amino-4-methylpentan-2-ol is atmospheric

carbonation.[1][2] The amine group reacts with atmospheric CO₂ to form carbamates or

carbonate salts, often observed as a white crust forming on the container threads.[1][2]

Protocol A: Long-Term Storage (>1 Week)
Container Selection: Use borosilicate glass or high-density polyethylene (HDPE).[1][2] Avoid

aluminum or reactive metals.[1][2]

Headspace Management:

Purge: Every time the container is opened, the headspace must be backfilled with dry

Nitrogen (N₂) or Argon.[1][2]

Seal: Use Parafilm® or a secondary Teflon tape seal around the cap threads to prevent

diffusion.[1][2]

Temperature: Store at 2°C – 8°C. Lower temperatures reduce the kinetic rate of oxidation

and CO₂ absorption.[1][2]

Protocol B: "Working Aliquot" System
Do not repeatedly open the bulk bottle.

Transfer a weekly supply into a smaller, desiccated vial under an inert atmosphere.

Use this "working stock" for daily experiments.
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If the working stock develops a crust or cloudiness, discard it.[1][2] Do not attempt to filter

and reuse, as the molarity has shifted.[1][2]

Decision Logic: Storage Integrity

Material Receipt

Inspect Seal Integrity

Is Headspace Inert?

Purge with N2/Ar

No/Unknown

Store at 4°C (Dark)

Yes

Open for Use

Check for White Crust
(Carbamates)

DISCARD
(Irreversible Contamination)

Yes (Crust Present)

Backfill Inert Gas & Seal

No (Clear Liquid)
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Click to download full resolution via product page

Figure 1: Decision tree for maintaining chemical integrity during storage and usage cycles.

Handling & Manipulation Protocols
Transfer Techniques[2]

Viscosity Warning: Amino alcohols can be viscous.[1][2] Use wide-bore pipette tips or

positive displacement pipettes for accurate volumetric transfer.[1][2]

Avoid Syringes with Rubber Plungers: The amine may swell or degrade standard rubber

seals over time.[1][2] Use all-plastic or glass syringes.[1][2]

Reaction Setup (Quenching & Workup)
When using this compound as a reagent or intermediate:

Exotherm Control: If neutralizing with acid, add the acid dropwise to the amine solution at

0°C. The heat of neutralization is significant.[1][2]

Aqueous Workup: Due to high water solubility (210 g/L), extracting this compound from water

into organic solvents (like DCM or Ethyl Acetate) is difficult.[1][2]

Solution: Saturate the aqueous phase with NaCl (salting out) and perform multiple

extractions, or use a continuous extractor.[1][2]

Analytical Verification (Self-Validating System)
Before committing the material to a high-value synthesis, validate its purity.[1][2]
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Method Checkpoint Acceptance Criteria

Visual Clarity

Must be clear/colorless.

Yellowing indicates oxidation;

Solids indicate carbonation.[1]

[2]

¹H NMR Purity

Check integration of the Methyl

groups (approx 1.2 ppm) vs.

the CH₂ backbone. Look for

broad peaks indicating

water/carbonate exchange.[1]

[2]

Titration Amine Content

Titrate with 0.1N HCl using

Methyl Red indicator to confirm

amine molarity matches

theoretical MW.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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